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Compound of Interest

Compound Name: 2-Bromo-6-chloronaphthalene

CAS No.: 870822-84-7

Cat. No.: B585581

Get Quote

2-Bromo-6-chloronaphthalene is a halogenated aromatic compound built on a naphthalene

scaffold. Its structure is distinguished by the presence of two different halogen atoms—bromine

and chlorine—at positions 2 and 6, respectively. This unique substitution pattern makes it a

highly valuable and versatile intermediate in the fields of medicinal chemistry, materials

science, and organic synthesis.[1] The differential reactivity of the carbon-bromine (C-Br) and

carbon-chlorine (C-Cl) bonds under various catalytic conditions allows for selective, stepwise

functionalization, providing a strategic advantage in the synthesis of complex molecular

architectures.

While direct literature on 2-Bromo-6-chloronaphthalene is sparse, its utility can be inferred

from the extensive applications of structurally similar compounds. For instance, 2-bromo-6-

methoxynaphthalene is a pivotal intermediate in the synthesis of the widely used anti-

inflammatory drug Naproxen, and 2-bromo-6-fluoronaphthalene serves as a precursor for novel

analgesics and drugs targeting lipid disorders.[2][3] This guide, intended for researchers and

drug development professionals, provides a comprehensive technical overview of 2-Bromo-6-
chloronaphthalene, covering its synthesis, characterization, reactivity, and safe handling,

drawing upon established principles and data from analogous systems.
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Physicochemical and Structural Properties
A clear understanding of the fundamental properties of 2-Bromo-6-chloronaphthalene is the

first step in its effective application. The data presented below is a consolidation of information

from chemical databases and calculated predictions.[4][5][6]

Property Value Source

CAS Number 870822-84-7 [4][5][6]

Molecular Formula C₁₀H₆BrCl [4]

Molecular Weight 241.51 g/mol [4][5]

IUPAC Name 2-bromo-6-chloronaphthalene [7]

SMILES
ClC1=CC2=CC=C(Br)C=C2C=

C1
[4]

Density (Predicted) 1.592 ± 0.06 g/cm³ [6]

Solubility (Predicted)
Insoluble in water (9.4 x 10⁻⁴

g/L at 25 °C)
[6]

Appearance
Expected to be a white to off-

white crystalline solid
Inferred

Synthesis and Purification: A Strategic Approach
A definitive, published synthesis protocol for 2-Bromo-6-chloronaphthalene is not readily

available. However, a logical and efficient synthetic route can be designed based on well-

established naphthalene chemistry, such as the halogenation of 2-chloronaphthalene. The

critical challenge in this approach is achieving regioselectivity to ensure the bromine atom is

introduced at the C-6 position.

Proposed Synthetic Pathway: Electrophilic Bromination
The proposed synthesis involves the direct electrophilic bromination of 2-chloronaphthalene.

The chlorine atom at C-2 is an ortho-, para-director. While the C-1 (ortho) and C-3 (ortho)

positions are sterically hindered and electronically less favored for substitution on the same
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ring, the C-6 and C-8 positions on the adjacent ring are electronically activated for substitution.

The C-6 position is generally favored over the C-8 (peri) position due to reduced steric

hindrance, leading to the desired product.

2-Chloronaphthalene
(Starting Material)

Electrophilic Bromination
Regioselective attack at C-6 position

Bromine (Br₂) or NBS
Inert Solvent (e.g., CCl₄, CH₂Cl₂)
Lewis Acid Catalyst (e.g., FeBr₃)

Aqueous Workup
(e.g., Na₂S₂O₃ wash to remove excess Br₂)

Crude Product
(Mixture of isomers)

Purification
(Recrystallization or Column Chromatography)

2-Bromo-6-chloronaphthalene
(Final Product)

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of 2-Bromo-6-chloronaphthalene.

Detailed Experimental Protocol: Synthesis
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Rationale: This protocol is adapted from standard procedures for the bromination of aromatic

compounds.[3][8] The choice of a non-polar, inert solvent prevents side reactions. A Lewis

acid catalyst like iron(III) bromide polarizes the Br-Br bond, generating a potent electrophile

("Br⁺") required for aromatic substitution.

Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a reflux condenser connected to a gas trap (to neutralize HBr

byproduct), dissolve 2-chloronaphthalene (1 equivalent) in a suitable inert solvent (e.g.,

dichloromethane or carbon tetrachloride).

Catalyst Addition: Add a catalytic amount of iron(III) bromide (FeBr₃, ~0.05 equivalents) to

the stirred solution.

Bromine Addition: Cool the mixture in an ice bath. Slowly add a solution of bromine (Br₂, 1

equivalent) in the same solvent dropwise via the dropping funnel. Maintain the temperature

below 10 °C during the addition.

Reaction Progression: After the addition is complete, allow the reaction mixture to warm to

room temperature and stir for 12-24 hours. Monitor the reaction progress using Thin Layer

Chromatography (TLC).

Quenching and Workup: Once the starting material is consumed, carefully pour the reaction

mixture into a beaker containing a cold aqueous solution of sodium thiosulfate (Na₂S₂O₃) to

quench any unreacted bromine.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and wash

it sequentially with saturated sodium bicarbonate (NaHCO₃) solution and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate

(MgSO₄), filter, and remove the solvent under reduced pressure to yield the crude product.

Protocol: Purification
Rationale: The crude product will likely contain the desired 2,6-isomer along with other minor

isomers. Recrystallization is an effective method for purifying crystalline solids, exploiting

differences in solubility.
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Solvent Selection: Select a suitable solvent system for recrystallization (e.g., ethanol,

methanol, or a hexane/ethyl acetate mixture) by testing the solubility of a small amount of the

crude product. The ideal solvent should dissolve the compound when hot but not when cold.

Dissolution: Dissolve the crude solid in the minimum amount of boiling solvent.

Crystallization: Allow the solution to cool slowly to room temperature, followed by further

cooling in an ice bath to induce crystallization.

Isolation: Collect the purified crystals by vacuum filtration, wash them with a small amount of

cold solvent, and dry them under vacuum.

Purity Analysis: Assess the purity of the final product by measuring its melting point and

running an NMR spectrum.

Spectroscopic Characterization Profile
Definitive spectral data for 2-Bromo-6-chloronaphthalene requires experimental acquisition.

However, a reliable profile can be predicted based on the known effects of bromo and chloro

substituents on the naphthalene ring system and analysis of similar compounds.[9][10][11]
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Technique Expected Signature

¹H NMR

The spectrum will exhibit six distinct signals in

the aromatic region (typically δ 7.0-8.5 ppm).

Due to the dissymmetry of the molecule, all six

aromatic protons should be chemically non-

equivalent, appearing as a series of doublets

and doublets of doublets. Protons adjacent to

the halogen atoms will be influenced by their

electronegativity and may show characteristic

shifts.[10]

¹³C NMR

The spectrum should display ten signals,

corresponding to the ten carbon atoms of the

naphthalene core, as there are no elements of

symmetry. The carbons directly bonded to the

bromine (C-2) and chlorine (C-6) will be

significantly downfield and can be identified by

their chemical shifts (C-Br typically ~120 ppm,

C-Cl ~130 ppm).[12]

IR Spectroscopy

Key absorptions will include C-H stretching for

the aromatic ring (~3100-3000 cm⁻¹), C=C

stretching within the aromatic system (~1600-

1450 cm⁻¹), and characteristic C-Br and C-Cl

stretching vibrations in the fingerprint region (<

1000 cm⁻¹).[9]

Mass Spectrometry (EI-MS)

The mass spectrum will show a complex

molecular ion (M⁺) peak cluster due to the

natural isotopic abundances of bromine

(⁷⁹Br/~50.7%, ⁸¹Br/~49.3%) and chlorine

(³⁵Cl/~75.8%, ³⁷Cl/~24.2%). This will result in

prominent peaks at m/z 240 (M⁺), 242 (M+2)⁺,

and 244 (M+4)⁺. Key fragmentation pathways

would involve the loss of Br• and Cl• radicals.[9]
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Applications in Drug Discovery and Materials
Science
The true value of 2-Bromo-6-chloronaphthalene lies in its potential as a scaffold for building

complex molecules through modern cross-coupling reactions. The differential reactivity of the

C-Br and C-Cl bonds is the cornerstone of its utility.

Orthogonal Reactivity in Cross-Coupling
Generally, the C-Br bond is more reactive towards oxidative addition with palladium catalysts

than the C-Cl bond. This allows for selective functionalization at the C-2 position while leaving

the C-6 chlorine atom intact for a subsequent, different coupling reaction under more forcing

conditions. This orthogonal reactivity is highly sought after in multi-step syntheses.[1]

Selective C-Br Functionalization (Milder Conditions)

Subsequent C-Cl Functionalization (Harsher Conditions)

2-Bromo-6-chloronaphthalene

2-Aryl-6-chloronaphthalene

Step 1

R¹-B(OH)₂
Pd(0) Catalyst, Base

(Suzuki Coupling)

2-Aryl-6-chloronaphthalene

2,6-Diaryl-naphthalene

Step 2

R²-B(OH)₂
Pd(0) Catalyst, Stronger Base/Ligand

(Suzuki Coupling)
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Caption: Stepwise functionalization enabled by differential halogen reactivity.

This strategy allows for the controlled, stepwise introduction of different substituents, which is

critical in generating libraries of compounds for structure-activity relationship (SAR) studies in

drug discovery.[13] Beyond pharmaceuticals, this building block can be used to synthesize

novel organic semiconductors, liquid crystals, and functional polymers where precise control

over the molecular structure dictates the material's properties.[1][2]

Safety, Handling, and Storage
No specific safety data sheet (SDS) for 2-Bromo-6-chloronaphthalene is publicly available.

The following guidelines are based on data for analogous hazardous compounds like 2-

chloronaphthalene, 6-bromo-2-naphthol, and other halogenated aromatics.[14][15][16][17] This

compound should be handled only by trained personnel familiar with its potential hazards.

GHS Hazard Classification (Anticipated)
Hazard Class Category Statement

Acute Toxicity (Oral, Dermal,

Inhalation)
Category 4

Harmful if swallowed, in

contact with skin, or if inhaled.

Skin Corrosion/Irritation Category 2 Causes skin irritation.

Serious Eye Damage/Eye

Irritation
Category 2 Causes serious eye irritation.

Specific Target Organ Toxicity

(Single Exposure)
Category 3

May cause respiratory

irritation.

Hazardous to the Aquatic

Environment (Chronic)
Category 2

Toxic to aquatic life with long-

lasting effects.

Signal Word: Warning

Safe Handling and Personal Protective Equipment (PPE)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 14 Tech Support

https://www.benchchem.com/product/b585581/docs?utm_src=pdf-body-img#introduction-a-versatile-heterodihalogenated-naphthalene-building-block
https://www.mdpi.com/2072-6651/14/2/154
https://nmpharmtech.com/other-products/1-bromo-6-chloronaphthalene/
https://patents.google.com/patent/WO2011120351A1/en
https://www.benchchem.com/product/b585581/docs?utm_src=pdf-body#introduction-a-versatile-heterodihalogenated-naphthalene-building-block
https://pdf.benchchem.com/1265/An_In_depth_Technical_Guide_to_the_Safety_and_Handling_of_2_Bromo_6_chlorotoluene.pdf
https://www.carlroth.com/medias/SDB-6714-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTkyOTR8YXBwbGljYXRpb24vcGRmfGFEWXdMMmczTnk4NU1qSXpNVFF6T1RneE1EZzJMMU5FUWw4Mk56RTBYMGRDWDBWT0xuQmtaZ3xmOWYwMDc2MDZlYTVjZDg4ZTk3ZTY3MWY0Mzk2M2IxMzc4ZjAwYjIzOTEwNTE2YzZmYjI3MjI3YTljYmFmNmE0
https://www.fishersci.com/store/msds?partNumber=AC107170250&productDescription=6-BROMO-2-NAPHTHOL%2C+97%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1708
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585581?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Engineering Controls: Always handle 2-Bromo-6-chloronaphthalene in a certified chemical

fume hood to minimize inhalation exposure.[14] Ensure that an eyewash station and safety

shower are readily accessible.[16]

Personal Protective Equipment:

Eye/Face Protection: Wear chemical safety goggles and/or a full-face shield.[16]

Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber). Inspect gloves for

integrity before use.

Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.[17]
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Preparation
Don PPE (Gloves, Goggles, Lab Coat)

Chemical Handling
Work inside a certified fume hood

Spill Occurs?

Spill Cleanup
Use absorbent material. Collect in sealed container.

Yes

Waste Disposal
Dispose via licensed waste handler. Do not put in drain.

No

Storage
Store in a cool, dry, well-ventilated area away from oxidants.

Click to download full resolution via product page

Caption: Recommended workflow for the safe handling of 2-Bromo-6-chloronaphthalene.

Storage and Disposal
Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Keep

away from strong oxidizing agents.[16]

Disposal: Dispose of waste material and containers in accordance with local, regional, and

national regulations. Contact a licensed professional waste disposal service. Do not allow

the chemical to enter drains or the environment.[14][17]
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Conclusion
2-Bromo-6-chloronaphthalene (CAS No. 870822-84-7) represents a potent synthetic

intermediate with significant potential for advancing drug discovery and materials science. Its

key strategic advantage lies in the differential reactivity of its C-Br and C-Cl bonds, which

permits selective, stepwise functionalization. While specific experimental data for this

compound is limited, this guide provides a robust framework for its synthesis, purification,

characterization, and safe handling based on established chemical principles and data from

closely related analogues. As the demand for complex, precisely substituted aromatic scaffolds

grows, the utility of building blocks like 2-Bromo-6-chloronaphthalene will undoubtedly

continue to increase.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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